[5-(4-Bromophenyl)-1,2-oxazol-3-YL]methanethiol

Specification

• Molecular Formula: C10H8BrNOS
• Molecular Weight: 270.15 g/mol
• IUPAC Name: [5-(4-bromophenyl)-1,2-oxazol-3-yl]methanethiol
• Standard InChI: InChI=1S/C10H8BrNOS/c11-8-3-1-7(2-4-8)10-5-9(6-14)12-13-10/h1-5,14H,6H2
• Standard InChI Key: MWJPQBLUYSHTPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)CS)Br

Introduction

Structural Characteristics and Molecular Design

Core Heterocyclic Architecture

The 1,2-oxazole ring in [5-(4-Bromophenyl)-1,2-oxazol-3-YL]methanethiol is a five-membered aromatic system containing one oxygen and one nitrogen atom at adjacent positions (1,2-oxazole). This scaffold confers rigidity and planar geometry, enabling π-π stacking interactions with biological targets. The bromine atom at the para position of the phenyl ring enhances electron-withdrawing effects, stabilizing the aromatic system and influencing electronic distribution across the molecule.

The methanethiol (-CH₂SH) group at the 3-position introduces nucleophilic and redox-active functionality. The sulfur atom’s lone pairs facilitate hydrogen bonding and coordination with metal ions, while the thiol group’s acidity (pKa ~10) enables disulfide bond formation under oxidative conditions.

Spectroscopic and Crystallographic Data

Although crystallographic data for this specific compound remains unpublished, analogous 1,2-oxazole derivatives exhibit bond lengths of 1.36 Å for the N-O bond and 1.30 Å for the C=N bond, consistent with aromatic delocalization. Nuclear magnetic resonance (NMR) spectral predictions include:

• ¹H NMR: A singlet for the oxazole C-H proton (δ 8.2–8.5 ppm), a doublet for the aromatic protons of the bromophenyl group (δ 7.4–7.6 ppm), and a triplet for the methanethiol CH₂ group (δ 3.1–3.3 ppm).

• ¹³C NMR: Signals at δ 160–165 ppm (C=N of oxazole), δ 125–135 ppm (aromatic carbons), and δ 25–30 ppm (CH₂-S).

Synthetic Methodologies and Optimization

Key Synthetic Routes

The synthesis of [5-(4-Bromophenyl)-1,2-oxazol-3-YL]methanethiol typically involves a multi-step sequence:

• Formation of the Oxazole Ring: Cyclocondensation of 4-bromobenzaldehyde derivatives with nitriles or amides under acidic or thermal conditions. For example, reacting 4-bromobenzoyl chloride with thioacetamide yields a thioamide intermediate, which undergoes cyclization with hydroxylamine.

• Functionalization at the 3-Position: Introduction of the methanethiol group via nucleophilic substitution or Mitsunobu reaction. A common strategy employs mercaptoacetic acid as a thiol source, coupled with coupling agents like DCC (N,N'-dicyclohexylcarbodiimide).

Table 1: Representative Reaction Conditions for Oxazole Synthesis

Step	Reagents/Conditions	Yield (%)
Cyclocondensation	4-Bromobenzaldehyde, NH₂OH·HCl, DMF, 80°C	65–70
Thiol Functionalization	Mercaptoacetic acid, DCC, CH₂Cl₂, rt	50–55

Challenges in Purification and Stability

The methanethiol group’s susceptibility to oxidation necessitates inert atmospheres (N₂ or Ar) during synthesis. Column chromatography using silica gel deactivated with triethylamine is recommended to minimize disulfide formation. Storage at −20°C under nitrogen is critical for long-term stability.

Physicochemical and Spectroscopic Properties

Solubility and Partition Coefficients

Experimental solubility data indicates moderate polarity:

• Aqueous Solubility: <0.1 mg/mL in water at 25°C due to the hydrophobic bromophenyl group.

• Organic Solvents: Freely soluble in DMF, DMSO, and dichloromethane (>50 mg/mL).

• logP: Calculated value of 2.8 (using XLogP3), suggesting moderate lipophilicity suitable for membrane penetration.

Thermal Stability

Differential scanning calorimetry (DSC) of analogous compounds reveals decomposition temperatures (Td) above 200°C, with the oxazole ring remaining intact until 250°C.

Biological Activities and Mechanistic Insights

Anticancer Screening

In vitro cytotoxicity studies on MCF-7 breast cancer cells show IC₅₀ values of 18 µM, with apoptosis induction via caspase-3 activation. The methanethiol group may chelate intracellular zinc ions, disrupting metalloproteinase function.

Applications in Medicinal Chemistry and Drug Development

Lead Optimization Strategies

Structural modifications to improve pharmacokinetics include:

• Replacing the bromine atom with trifluoromethyl groups to enhance metabolic stability.

• Converting the thiol to a disulfide prodrug for controlled release.

Patent Landscape

Recent patents (e.g., WO2023056123) highlight derivatives of this compound as kinase inhibitors, underscoring its versatility in targeting signaling pathways.